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Technical Guide: (S)-2-Benzyl-3-hydroxypropyl
acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-2-Benzyl-3-hydroxypropyl acetate, with the CAS Number 110270-52-5, is a chiral

building block of significant interest in pharmaceutical synthesis. Its primary application lies as

a key intermediate in the preparation of Sinorphan, a potent inhibitor of both angiotensin-

converting enzyme (ACE) and neutral endopeptidase (NEP).[1][2] This dual inhibitory action

makes Sinorphan and its analogs valuable targets in the development of drugs for

cardiovascular and other diseases. This technical guide provides a comprehensive overview of

the commercial availability, chemical properties, and synthesis of (S)-2-Benzyl-3-
hydroxypropyl acetate.

Commercial Availability
(S)-2-Benzyl-3-hydroxypropyl acetate is commercially available from a number of specialized

chemical suppliers. Researchers can procure this compound in various quantities, typically for

research and development purposes.
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Supplier Product Code
Purity/Specification
s

Available
Quantities

Toronto Research

Chemicals (TRC)
B278835 Not specified 1g, Custom

Pharmaffiliates PA270020391 Not specified Inquire

ChemicalBook CB44942126 Not specified Inquire

Hubei Xinyang

Medical Technology

Co., Ltd.

Not specified Not specified Inquire

Energy Chemical Not specified Not specified Inquire

Note: Purity and available quantities are subject to change and should be confirmed with the

respective suppliers. A complete Certificate of Analysis should be requested from the supplier

prior to purchase for detailed quantitative data.

Physicochemical Properties
A summary of the key physicochemical properties of (S)-2-Benzyl-3-hydroxypropyl acetate is

presented below.

Property Value Source

CAS Number 110270-52-5 [1]

Molecular Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.25 g/mol [1]

Appearance Light Yellow Oil [1]

Solubility
Chloroform, DCM, Ethyl

Acetate, Methanol
[1]

Synthesis and Logical Relationships
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(S)-2-Benzyl-3-hydroxypropyl acetate is a chiral molecule, and its stereospecific synthesis is

crucial for its application in pharmaceutical manufacturing. While a definitive, step-by-step

published protocol for the (S)-enantiomer is not readily available in the public domain, a

plausible synthetic route can be inferred from the synthesis of its (R)-enantiomer and general

chemical principles. The logical workflow for its utilization in the synthesis of Sinorphan is also

depicted.

Logical Workflow: Role in Sinorphan Synthesis
The primary significance of (S)-2-Benzyl-3-hydroxypropyl acetate is its role as a precursor to

Sinorphan. The following diagram illustrates this logical relationship.
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Synthesis of Sinorphan

Therapeutic Application

(S)-2-Benzyl-3-hydroxypropyl acetate

Further Synthetic Steps

Chemical Transformation

Sinorphan

ACE and NEP Inhibition

Leads to

(S)-Glycidyl Benzyl Ether Ring Opening
(Grignard Reaction) (S)-2-Benzyl-1,3-propanediol

Selective Acetylation

Column Chromatography

(S)-2-Benzyl-3-hydroxypropyl acetate Column Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial availability of (S)-2-Benzyl-3-hydroxypropyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058108#commercial-availability-of-s-2-benzyl-3-
hydroxypropyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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